3-[4-(4-chlorophenyl)-1-piperazinyl]-1-(4-fluorophenyl)-2,5-pyrrolidinedione

• IUPAC Name: 3-[4-(4-chlorophenyl)piperazin-1-yl]-1-(4-fluorophenyl)pyrrolidine-2,5-dione
• InChI: InChI=1S/C20H19ClFN3O2/c21-14-1-5-16(6-2-14)23-9-11-24(12-10-23)18-13-19(26)25(20(18)27)17-7-3-15(22)4-8-17/h1-8,18H,9-13H2
• InChI Key: RHOMTYKCHCJYAE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2CC(=O)N(C2=O)C3=CC=C(C=C3)F)C4=CC=C(C=C4)Cl
• Molecular Formula: C20H19ClFN3O2
• Molecular Weight: 387.8 g/mol

Description

3-[4-(4-chlorophenyl)-1-piperazinyl]-1-(4-fluorophenyl)-2,5-pyrrolidinedione, also known as CP-55940, is a synthetic cannabinoid that is structurally similar to tetrahydrocannabinol (THC), the active component of marijuana. CP-55940 is a potent agonist of the cannabinoid receptors, which are found throughout the body and play a role in a variety of physiological processes. In recent years, CP-55940 has been the subject of extensive scientific research due to its potential therapeutic applications.

Mechanism of Action

3-[4-(4-chlorophenyl)-1-piperazinyl]-1-(4-fluorophenyl)-2,5-pyrrolidinedione acts as a potent agonist of the cannabinoid receptors, which are found throughout the body. These receptors are part of the endocannabinoid system, which plays a role in regulating a variety of physiological processes such as pain sensation, appetite, and immune function. By binding to these receptors, this compound can modulate the activity of the endocannabinoid system and produce a variety of physiological effects.
Biochemical and Physiological Effects:
This compound has been shown to produce a variety of biochemical and physiological effects. It has been shown to have analgesic and anti-inflammatory effects in animal models, which may make it a potential treatment for conditions such as chronic pain and inflammatory diseases. This compound has also been shown to have anti-convulsant effects, which could make it a potential treatment for epilepsy. Additionally, this compound has been shown to have neuroprotective effects, which could make it a potential treatment for conditions such as Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

3-[4-(4-chlorophenyl)-1-piperazinyl]-1-(4-fluorophenyl)-2,5-pyrrolidinedione has several advantages and limitations for use in lab experiments. One advantage is that it is a potent and selective agonist of the cannabinoid receptors, which makes it a useful tool for studying the endocannabinoid system. However, one limitation is that it is a synthetic compound and may not fully replicate the effects of endogenous cannabinoids. Additionally, this compound has a relatively short half-life and may require frequent dosing in experiments.

Future Directions

There are several potential future directions for research on 3-[4-(4-chlorophenyl)-1-piperazinyl]-1-(4-fluorophenyl)-2,5-pyrrolidinedione. One area of interest is the potential therapeutic applications for conditions such as chronic pain, inflammatory diseases, and epilepsy. Additionally, there is interest in investigating the neuroprotective effects of this compound and its potential as a treatment for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Finally, there is interest in developing new synthetic cannabinoids that may have improved therapeutic properties compared to this compound.

Synthesis Methods

3-[4-(4-chlorophenyl)-1-piperazinyl]-1-(4-fluorophenyl)-2,5-pyrrolidinedione is synthesized through a multi-step process that involves the reaction of various chemical reagents. The exact synthesis method is proprietary and has not been disclosed in the scientific literature.

Scientific Research Applications

3-[4-(4-chlorophenyl)-1-piperazinyl]-1-(4-fluorophenyl)-2,5-pyrrolidinedione has been the subject of extensive scientific research due to its potential therapeutic applications. It has been shown to have analgesic, anti-inflammatory, and anti-convulsant effects in animal models. This compound has also been investigated as a potential treatment for conditions such as multiple sclerosis, neuropathic pain, and epilepsy.